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Compound of Interest

Compound Name: BRD-8000.3

Cat. No.: B15581638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal protocols for

the novel chemical inhibitor BRD-8000.3. As a preferred source for laboratory safety and

chemical handling, this guide aims to build deep trust by providing value beyond the product

itself. The following procedures are based on best practices for handling novel chemical

compounds in a research environment.

Immediate Safety and Handling Protocols
BRD-8000.3 is a specific EfpA inhibitor and a narrow-spectrum, bactericidal antimycobacterial

agent.[1] While a specific Safety Data Sheet (SDS) is not publicly available, the following

precautions for handling novel chemicals of unknown comprehensive toxicity should be strictly

followed.[2]

Personal Protective Equipment (PPE)
All personnel handling BRD-8000.3 must wear the following minimum PPE to minimize

exposure.[3]
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PPE Category Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses or goggles. A face

shield is recommended if there

is a splash hazard.[2]

Protects eyes from splashes

and aerosols.

Hand Protection Nitrile or neoprene gloves.[2]

Provides adequate protection

against minor splashes.

Gloves should be inspected

before use and changed

frequently.

Body Protection

A standard laboratory coat. An

impervious or flame-resistant

coat should be considered

based on the experimental

context.[2][4]

Protects skin and clothing from

contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[2][3]

Minimizes inhalation exposure

to aerosols or dust.

Engineering Controls
Control Specification Rationale

Ventilation

All handling of BRD-8000.3,

especially the weighing of

powder and preparation of

solutions, must be performed

in a certified chemical fume

hood.[2][3]

Prevents the release of

airborne contaminants into the

laboratory environment.

Safety Equipment

An accessible and tested

safety shower and eyewash

station should be in the

immediate vicinity of the work

area.[5]

Provides immediate

decontamination in case of

accidental exposure.
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Chemical and Physical Properties
A summary of the known properties of BRD-8000.3 is provided below.

Property Value Source

CAS Number 2365504-95-4 [1]

Molecular Formula C19H21BrN4O [6]

Molecular Weight 401.3 g/mol [6]

Appearance White solid [6]

Solubility
DMSO: 40 mg/mL (99.68 mM)

(Sonication recommended)
[6]

Operational Plans: Step-by-Step Guidance
Solution Preparation

Preparation: Before handling, ensure all required PPE is donned correctly. The chemical

fume hood should be clean and free of clutter.

Weighing: Weigh the required amount of solid BRD-8000.3 in a disposable weigh boat inside

the chemical fume hood.

Solubilization: Add the appropriate volume of DMSO to the solid. Sonication may be required

to fully dissolve the compound.[6]

Storage of Stock Solutions: Store stock solutions at -20°C for up to 1 month or at -80°C for

up to 6 months in tightly sealed vials.[1]

Experimental Workflow for EfpA Inhibition Assay
The following is a generalized workflow for assessing the inhibitory activity of BRD-8000.3 on

its target, the EfpA efflux pump.
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Experimental Workflow: EfpA Inhibition Assay

Preparation

Assay

Data Analysis

Prepare M. tuberculosis culture expressing EfpA

Incubate culture with BRD-8000.3

Prepare serial dilutions of BRD-8000.3

Add EfpA substrate (e.g., ethidium bromide)

Measure substrate efflux over time

Plot efflux rate vs. BRD-8000.3 concentration

Calculate IC50 or Kd

Click to download full resolution via product page

A generalized workflow for determining the inhibitory activity of BRD-8000.3 on the EfpA efflux
pump.

Quantitative Data
The following table summarizes key quantitative data regarding the interaction of BRD-8000.3
with its target, EfpA.
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Parameter Value Method Source

Dissociation Constant

(Kd)
179 ± 32 nM Ligand-observed NMR [7]

MIC90 (M.

tuberculosis)
800 nM

Growth Inhibition

Assay
[8]

Disposal Plans
Proper disposal of BRD-8000.3 and associated waste is crucial to ensure laboratory and

environmental safety.

Waste Segregation and Collection
Solid Waste: Collect unused BRD-8000.3 powder, contaminated gloves, weigh boats, and

other disposable labware in a designated hazardous waste container.[9]

Liquid Waste: Collect all solutions containing BRD-8000.3 in a separate, clearly labeled

hazardous waste container.[9]

Sharps: Any needles or other sharps used in the handling of BRD-8000.3 should be

disposed of in a designated sharps container.

Labeling and Storage of Waste
All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "BRD-8000.3".[9]

Store waste containers in a designated satellite accumulation area within the laboratory.[9]

Ensure all waste containers are tightly sealed to prevent leaks or spills.[9]

Disposal Procedure
Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of hazardous waste.[9]

Do not dispose of BRD-8000.3 down the drain or in the regular trash.[9]
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Emergency Procedures
Spills

Evacuate: If a significant spill occurs, evacuate the immediate area.

Alert: Notify your supervisor and EHS.

Contain: If the spill is small and you are trained to do so, contain the spill using appropriate

absorbent materials.

Clean: Clean the spill area according to your institution's established procedures for

hazardous chemical spills.

Exposures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[2]

Inhalation: Move to fresh air immediately. Seek medical attention.[2]

Ingestion: Seek immediate medical attention. Do not induce vomiting.[2]

Logical Relationship of Safety Procedures
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Safety and Handling Workflow for BRD-8000.3

Planning and Preparation

Handling and Experimentation

Waste Management and Disposal

Assess Hazards (Novel Compound)

Select Appropriate PPE

Prepare Workspace (Fume Hood, Spill Kit)

Don PPE

Handle BRD-8000.3 in Fume Hood

Conduct Experiment

Doff and Dispose of Contaminated PPE

Segregate Waste (Solid, Liquid)

Label Waste Containers

Store Waste in Designated Area

Request EHS Waste Pickup

Click to download full resolution via product page

A logical workflow outlining the key steps for the safe handling and disposal of BRD-8000.3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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